Hexadeca-10,12-dien-1-OL
Overview
Description
CID 13850 is a natural product found in Hemileuca electra with data available.
Scientific Research Applications
Pheromone Synthesis and Insect Behavior
- Hexadecadien-1-ol and its derivatives have been identified in the pheromone glands of the persimmon fruit moth and are essential for pest insect behavior. Their synthesis and characterization are crucial for understanding insect communication and controlling pest populations (Nishida et al., 2003).
- The sex pheromone of Hemileuca eglanterina includes Hexadeca-10,12-dien-1-ol, critical for attracting male moths in the field. Understanding these pheromones helps in ecological studies and pest control strategies (Mcelfresh & Millar, 1999).
Chemical Synthesis and Structural Studies
- The synthesis of geometrical isomers of hexadecadienyl compounds, including Hexadeca-10,12-dien-1-ol, provides valuable insights into chemical structures and properties, essential for various scientific applications (Gassman et al., 1979).
- Synthesizing sex pheromone components like Hexadeca-10,12-dien-1-ol helps in the development of chemical ecology and pest management strategies (Shakhmaev et al., 2015).
Medicinal and Biological Properties
- Hexane extracts containing compounds like Hexadeca-10,12-dien-1-ol from Bursera simaruba leaves have shown anti-inflammatory activity, suggesting potential therapeutic applications (Carretero et al., 2008).
properties
Product Name |
Hexadeca-10,12-dien-1-OL |
|---|---|
Molecular Formula |
C16H30O |
Molecular Weight |
238.41 g/mol |
IUPAC Name |
hexadeca-10,12-dien-1-ol |
InChI |
InChI=1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h4-7,17H,2-3,8-16H2,1H3 |
InChI Key |
CIVIWCVVOFNUST-UHFFFAOYSA-N |
SMILES |
CCCC=CC=CCCCCCCCCCO |
Canonical SMILES |
CCCC=CC=CCCCCCCCCCO |
synonyms |
10,12-hexadecadien-1-ol bombykol bombykol, (E,Z)-isomer isobombycol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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